![molecular formula C21H20N2O3S B4236711 N-benzyl-2-[(benzylsulfonyl)amino]benzamide](/img/structure/B4236711.png)
N-benzyl-2-[(benzylsulfonyl)amino]benzamide
Overview
Description
N-benzyl-2-[(benzylsulfonyl)amino]benzamide is a chemical compound that belongs to the class of sulfonamides. It is a white to off-white crystalline powder that is soluble in organic solvents. This compound has gained attention in the scientific community due to its potential applications in medicinal chemistry.
Scientific Research Applications
N-benzyl-2-[(benzylsulfonyl)amino]benzamide has been studied for its potential applications in medicinal chemistry. It has been shown to exhibit antiproliferative activity against various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, this compound has been studied for its potential use as a scaffold for the development of new drugs targeting protein kinases.
Mechanism of Action
The mechanism of action of N-benzyl-2-[(benzylsulfonyl)amino]benzamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of protein kinases, which are enzymes that play a critical role in cell signaling pathways. By inhibiting the activity of protein kinases, N-benzyl-2-[(benzylsulfonyl)amino]benzamide may disrupt the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-benzyl-2-[(benzylsulfonyl)amino]benzamide has been shown to exhibit antiproliferative activity against various cancer cell lines. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. However, the biochemical and physiological effects of N-benzyl-2-[(benzylsulfonyl)amino]benzamide on normal cells are not fully understood.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-2-[(benzylsulfonyl)amino]benzamide in lab experiments is its potential as a scaffold for the development of new drugs targeting protein kinases. Additionally, this compound has been shown to exhibit antiproliferative activity against various cancer cell lines, making it a promising candidate for further study. However, one limitation of using N-benzyl-2-[(benzylsulfonyl)amino]benzamide in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of N-benzyl-2-[(benzylsulfonyl)amino]benzamide. One potential direction is the development of new drugs targeting protein kinases using this compound as a scaffold. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of N-benzyl-2-[(benzylsulfonyl)amino]benzamide. Finally, studies investigating the potential use of this compound in combination with other anticancer agents may provide valuable insights into its clinical potential.
properties
IUPAC Name |
N-benzyl-2-(benzylsulfonylamino)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O3S/c24-21(22-15-17-9-3-1-4-10-17)19-13-7-8-14-20(19)23-27(25,26)16-18-11-5-2-6-12-18/h1-14,23H,15-16H2,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZLKDUHOCXEIPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2NS(=O)(=O)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{3-[(4-chlorophenyl)thio]propanoyl}-2,6-dimethylmorpholine](/img/structure/B4236636.png)
![2,3,5,6-tetrafluoro-4-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide](/img/structure/B4236649.png)
![N-{4-[(cyclopentylamino)sulfonyl]phenyl}-1-pyrrolidinecarboxamide](/img/structure/B4236658.png)
![2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide](/img/structure/B4236667.png)
![3-[(2,3-dichlorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one](/img/structure/B4236675.png)
![5-{[(3-chloro-4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide](/img/structure/B4236683.png)
![ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate](/img/structure/B4236688.png)
![N-[1-methyl-2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-(4-methylphenyl)methanesulfonamide](/img/structure/B4236690.png)
![1-[(2,5-dichlorophenyl)sulfonyl]-N-(tetrahydro-2-furanylmethyl)-3-piperidinecarboxamide](/img/structure/B4236726.png)
